4-[2-(Oxepan-4-ylamino)ethyl]oxan-4-ol

• IUPAC Name: 4-[2-(oxepan-4-ylamino)ethyl]oxan-4-ol
• InChI: InChI=1S/C13H25NO3/c15-13(5-10-17-11-6-13)4-7-14-12-2-1-8-16-9-3-12/h12,14-15H,1-11H2
• InChI Key: OFHIZSWATPQBBD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCOC1)NCCC2(CCOCC2)O
• Molecular Formula: C13H25NO3
• Molecular Weight: 243.34 g/mol

Description

4-[2-(Oxepan-4-ylamino)ethyl]oxan-4-ol is a bicyclic ether-alcohol derivative featuring an oxane (tetrahydropyran) core substituted at the 4-position with a hydroxy group and a 2-(oxepan-4-ylamino)ethyl side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-[2-(Oxepan-4-ylamino)ethyl]oxan-4-ol typically involves the reaction of oxepane derivatives with oxane derivatives under specific conditions. One common method involves the use of oxepane-4-amine and oxane-4-ol as starting materials. The reaction is carried out in the presence of a suitable catalyst and under controlled temperature and pressure conditions to ensure the formation of the desired product .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process is optimized for higher yield and purity, often involving continuous flow reactors and advanced purification techniques to isolate the final product.

Chemical Reactions Analysis

Types of Reactions: 4-[2-(Oxepan-4-ylamino)ethyl]oxan-4-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, where the amino or hydroxyl groups are replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base.

Major Products Formed:

Oxidation: Formation of corresponding oxepane and oxane ketones.

Reduction: Formation of reduced alcohol derivatives.

Substitution: Formation of substituted oxepane and oxane derivatives.

Scientific Research Applications

4-[2-(Oxepan-4-ylamino)ethyl]oxan-4-ol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including antiviral and anticancer activities.

Industry: Utilized in the development of new materials and as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action of 4-[2-(Oxepan-4-ylamino)ethyl]oxan-4-ol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of viral replication or induction of apoptosis in cancer cells. The exact pathways and molecular targets are still under investigation .

Comparison with Similar Compounds

Comparison with Structurally Similar Oxan-4-ol Derivatives

The following table summarizes key structural, physicochemical, and functional properties of 4-[2-(Oxepan-4-ylamino)ethyl]oxan-4-ol and analogous compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents/Functional Groups	Physical Properties (Observed in Analogs)	Applications/Notes	References
4-[2-(Oxepan-4-ylamino)ethyl]oxan-4-ol	C₁₁H₂₁NO₃	227.29 (calculated)	Hydroxy, 2-(oxepan-4-ylamino)ethyl	Not reported; likely polar due to -NH and -OH	Potential pharmaceutical intermediate/ligand	N/A
[4-(Oxiran-2-yl)oxan-4-yl]methanol	C₈H₁₄O₃	158.195	Hydroxymethyl, epoxy	Solid; commercial availability (priced $336–$1,361/g)	Synthetic building block
(3R,4R)-4-(Hydroxymethyl)oxan-3-ol	C₆H₁₂O₃	132.16	Hydroxymethyl, stereospecific hydroxy	High-purity synthesis; versatile reactivity	Pharmaceutical and material science research
4-[(Dimethylamino)methyl]oxan-4-ol	C₈H₁₇NO₂	159.23	Dimethylaminomethyl	Discontinued commercial product; ≥95% purity	Lab reagent (specific use not detailed)
4-(4-(Trifluoromethoxy)phenyl)oxan-4-ol	C₁₂H₁₃F₃O₃	262.23	Trifluoromethoxyphenyl	Not reported; likely high lipophilicity	Specialty chemical (applications unspecified)
4-methyl-2-(2-methylpropyl)oxan-4-ol	C₁₀H₂₀O₂	172.27	Methyl, 2-methylpropyl	Liquid; floral fragrance (density 0.936, bp 243°C)	Perfumery and flavoring agent

Structural Analysis

• Backbone Similarities: All compounds share an oxane (tetrahydropyran) ring with a hydroxy group at the 4-position. The diversity arises from substituents: Polarity: The target compound’s 2-(oxepan-4-ylamino)ethyl group introduces hydrogen-bonding capacity, akin to the hydroxymethyl group in (3R,4R)-4-(Hydroxymethyl)oxan-3-ol . Lipophilicity: The trifluoromethoxyphenyl group in 4-(4-(Trifluoromethoxy)phenyl)oxan-4-ol enhances lipophilicity, contrasting with the hydrophilic dimethylaminomethyl group in 4-[(Dimethylamino)methyl]oxan-4-ol .

Physicochemical Properties

• Boiling/Melting Points : Data are sparse, but 4-methyl-2-(2-methylpropyl)oxan-4-ol’s low density (0.936 g/cm³) and high boiling point (243°C) suggest strong intermolecular forces due to its branched alkyl chains .
• Solubility: The amino and hydroxy groups in 4-[2-(Oxepan-4-ylamino)ethyl]oxan-4-ol likely improve water solubility compared to aromatic analogs like 4-(4-(Trifluoromethoxy)phenyl)oxan-4-ol .

Functional and Application Differences

• Pharmaceutical Potential: (3R,4R)-4-(Hydroxymethyl)oxan-3-ol is explicitly noted for drug discovery due to stereospecific reactivity . The target compound’s aminoethyl side chain could similarly serve as a ligand for biological targets.
• Industrial Use: [4-(Oxiran-2-yl)oxan-4-yl]methanol’s epoxy group makes it a candidate for polymer crosslinking, while 4-methyl-2-(2-methylpropyl)oxan-4-ol is used in fragrances .